Cas no 5447-99-4 (2-Pentanol, 3-nitro-)

2-Pentanol, 3-nitro- Properties

Names and Identifiers

• 2-Pentanol, 3-nitro-
• 3-Nitro-2-pentanol,mixtureof(+/-)-threoand(+/-)-erythro50GR
• 3-nitropentan-2-ol
• 2-Hydroxy-3-nitro-pentan
• 2-Hydroxy-3-Nitropentane
• 2-Pentanol,3-nitro
• 3-Nitro-2-pentanol
• 3-Nitro-2-pentanol, mixture of(+/-)-threo and (+/-)-erythro
• 3-nitro-pentan-2-ol
• 3-Nitro-pentanol-(2)
• EINECS 226-669-0
• Methyl-(1-nitro-propyl)-carbinol
• NSC 17683
• FT-0635721
• NSC17683
• AKOS015916733
• 3-Nitropentan-2-ol
• SCHEMBL2918544
• CCRIS 5051
• CHEBI:138493
• NS00045005
• 5447-99-4
• DTXSID701031647
• NSC-17683
• +Expand

• InChIKey： CHOTTWGZEKCPHA-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO3/c1-3-5(4(2)7)6(8)9/h4-5,7H,3H2,1-2H3
• SMILES： CCC(C(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 133.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 133.073893
• Heavy Atom Count: 9
• Complexity: 98.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 0.94570
• PSA: 66.05000
• Refractive Index: n20/D 1.443(lit.)
• Boiling Point: 60℃
• Flash Point: 195 °F
• Color/Form: Yellow transparent liquid
• Solubility: Not determined
• Density: 1.075 g/mL at 25 °C(lit.)

2-Pentanol, 3-nitro- Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25

2-Pentanol, 3-nitro- Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%